Foundational & Exploratory
Check Availability & Pricing

BENCHE

An In-depth Technical Guide to the Safe
Handling of 3-Nitrobenzophenone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nitrobenzophenone

Cat. No.: B1329437

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Nitrobenzophenone,
a compound utilized in various research and development applications. Adherence to the
following protocols and precautions is crucial for ensuring a safe laboratory environment.

Compound Identification and Properties

3-Nitrobenzophenone is a tan to light brown crystalline powder.[1] A summary of its key
physical and chemical properties is provided below.

Property Value
Molecular Formula C13HaNOs3[2]
Molecular Weight 227.22 g/mol [1]
CAS Number 2243-80-3[1]
Melting Point 92-94 °C[1]

Physical Description

Tan to light brown crystalline powder[1]

Synonyms

m-Nitrobenzophenone, (3-nitrophenyl)
(phenyl)methanone[1]
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Hazard Identification and Classification

3-Nitrobenzophenone is classified as an irritant.[1] The Globally Harmonized System (GHS)
of Classification and Labelling of Chemicals provides the following hazard statements:

Hazard Class GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[2]

Serious Eye Damage/Eye

o H319 Causes serious eye irritation[2]
Irritation
Specific Target Organ Toxicity H335 May cause respiratory
(Single Exposure) irritation[2]

Signal Word: Warning[2]
Hazard Pictogram:[2]

o Irritant

Safe Handling and Experimental Protocols

Due to its hazardous properties, strict adherence to safety protocols is mandatory when
handling 3-Nitrobenzophenone.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is required to minimize exposure.
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles & Face Shield

Chemical splash goggles
meeting recognized standards
(e.g., EU EN166, OSHA 29
CFR 1910.133) should be
worn. A face shield is
recommended when there is a
risk of splashing or dust

generation.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
suitable. Gloves must be
inspected for integrity before
each use and disposed of

properly after handling.

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and kept fully

buttoned.

Respiratory Protection

Dust Mask or Respirator

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
ventilation is inadequate or if

there is a risk of inhaling dust.

Engineering Controls

All handling of 3-Nitrobenzophenone powder should occur within a certified chemical fume

hood to minimize inhalation exposure. Ensure that an eyewash station and a safety shower are

readily accessible.

General Handling Protocol

A systematic approach is crucial when working with 3-Nitrobenzophenone.

o Preparation: Before handling, ensure all necessary PPE is correctly worn and engineering

controls are functioning properly.
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» Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to
contain any dust. Avoid the formation of dust during handling.

» During Experimentation: Keep all containers with 3-Nitrobenzophenone clearly labeled.
Avoid contact with skin and eyes. Do not eat, drink, or smoke in the laboratory.

o Post-Experiment: Wash hands thoroughly after handling. Clean the work area and any
equipment used, collecting all residues for proper disposal. Remove and properly dispose of
contaminated PPE.

Handling (in Fume Hood)

reparation
Check (IR (| GEEEEEEE  Careluly
i i Drogaed o Transfer to Reaction Vessel (UM ST Completion g peconaminate Work Area Dispose of Waste Doff PPE

Post-Experiment

Click to download full resolution via product page

Safe Handling Workflow for 3-Nitrobenzophenone.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
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Exposure Route First-Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation . ) ) )
difficult, give oxygen. Seek medical attention.

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) . D
clothing. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.

) Do not induce vomiting. Rinse mouth with water.
Ingestion ) i . i
Seek immediate medical attention.

Spill Response

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of all non-essential personnel.

» Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.

» Don PPE: Put on the appropriate PPE, including respiratory protection.

o Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,
sealed container for hazardous waste. Avoid actions that could generate dust.

e Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and
collect the cleaning materials for disposal as hazardous waste.

o Report: Report the spill to the laboratory supervisor.
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Emergency Response Flowchart for 3-Nitrobenzophenone.

Storage and Disposal

Proper storage and disposal are essential for maintaining a safe laboratory environment.
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Storage

Store 3-Nitrobenzophenone in a tightly closed container in a dry, cool, and well-ventilated
place. Keep it away from incompatible materials such as strong oxidizing agents.

Disposal

All waste containing 3-Nitrobenzophenone must be treated as hazardous waste.[3]

» Waste Segregation: Do not mix 3-Nitrobenzophenone waste with other chemical waste
unless compatibility is confirmed.

» Containerization: Collect all solid waste, including contaminated PPE and cleaning materials,
in a clearly labeled, sealed, and appropriate container for hazardous waste.

e Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name, accumulation start date, and associated hazards.

» Final Disposal: Arrange for disposal through a licensed hazardous waste disposal company
in accordance with all local, state, and federal regulations.[4] Empty containers should be
triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste. The
decontaminated container can then be disposed of as regular waste.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 3-
Nitrobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329437#safety-and-handling-precautions-for-3-
nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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